![molecular formula C30H34N4O4 B3569292 1,1'-(1,3-phenylenedicarbonyl)bis[4-(2-methoxyphenyl)piperazine]](/img/structure/B3569292.png)
1,1'-(1,3-phenylenedicarbonyl)bis[4-(2-methoxyphenyl)piperazine]
Overview
Description
1,1'-(1,3-phenylenedicarbonyl)bis[4-(2-methoxyphenyl)piperazine], also known as PDC, is a chemical compound that belongs to the family of piperazine derivatives. PDC has been found to exhibit various biological activities, making it a promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of 1,1'-(1,3-phenylenedicarbonyl)bis[4-(2-methoxyphenyl)piperazine] is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as serotonin, dopamine, and GABA. 1,1'-(1,3-phenylenedicarbonyl)bis[4-(2-methoxyphenyl)piperazine] has also been found to exhibit antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
1,1'-(1,3-phenylenedicarbonyl)bis[4-(2-methoxyphenyl)piperazine] has been found to exhibit various biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters such as serotonin and dopamine, which are involved in the regulation of mood and behavior. 1,1'-(1,3-phenylenedicarbonyl)bis[4-(2-methoxyphenyl)piperazine] has also been found to exhibit antioxidant properties, which may protect against oxidative stress and neurodegeneration.
Advantages and Limitations for Lab Experiments
1,1'-(1,3-phenylenedicarbonyl)bis[4-(2-methoxyphenyl)piperazine] has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. 1,1'-(1,3-phenylenedicarbonyl)bis[4-(2-methoxyphenyl)piperazine] has also been found to exhibit low toxicity, making it a safe candidate for drug development. However, 1,1'-(1,3-phenylenedicarbonyl)bis[4-(2-methoxyphenyl)piperazine] has some limitations for lab experiments, such as its limited solubility in water, which may affect its bioavailability.
Future Directions
There are several future directions for research on 1,1'-(1,3-phenylenedicarbonyl)bis[4-(2-methoxyphenyl)piperazine]. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further studies are needed to fully understand the mechanism of action of 1,1'-(1,3-phenylenedicarbonyl)bis[4-(2-methoxyphenyl)piperazine] and its potential therapeutic effects. Additionally, the development of new synthetic methods for 1,1'-(1,3-phenylenedicarbonyl)bis[4-(2-methoxyphenyl)piperazine] may improve its bioavailability and increase its potential for drug development.
Scientific Research Applications
1,1'-(1,3-phenylenedicarbonyl)bis[4-(2-methoxyphenyl)piperazine] has been extensively studied for its potential use as a drug candidate. It has been found to exhibit various biological activities, including anticonvulsant, antidepressant, and anxiolytic effects. 1,1'-(1,3-phenylenedicarbonyl)bis[4-(2-methoxyphenyl)piperazine] has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Properties
IUPAC Name |
[3-[4-(2-methoxyphenyl)piperazine-1-carbonyl]phenyl]-[4-(2-methoxyphenyl)piperazin-1-yl]methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H34N4O4/c1-37-27-12-5-3-10-25(27)31-14-18-33(19-15-31)29(35)23-8-7-9-24(22-23)30(36)34-20-16-32(17-21-34)26-11-4-6-13-28(26)38-2/h3-13,22H,14-21H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LICYPTOKHVLFLU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC(=CC=C3)C(=O)N4CCN(CC4)C5=CC=CC=C5OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H34N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
514.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.